6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one

• IUPAC Name: 6,6-dimethyl-2,5,7,8-tetrahydrocinnolin-3-one
• InChI: InChI=1S/C10H14N2O/c1-10(2)4-3-8-7(6-10)5-9(13)12-11-8/h5H,3-4,6H2,1-2H3,(H,12,13)
• InChI Key: OBKGIPDKVQRKDM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=NNC(=O)C=C2C1)C
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol

Description

“6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one” is a chemical compound with the IUPAC name 6-methyl-5,6,7,8-tetrahydro-3(2H)-cinnolinone. It has a molecular weight of 164.21. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for “6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one” is 1S/C9H12N2O/c1-6-2-3-8-7(4-6)5-9(12)11-10-8/h3,5-6,10H,2,4H2,1H3,(H,11,12). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

“6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one” is a solid compound. It has a molecular weight of 164.21.

Scientific Research Applications

Medicinal Chemistry Applications

The gem-dimethyl group, a structural feature found in many natural products and bioactive molecules, is utilized in medicinal chemistry for enhancing drug potency, selectivity, and pharmacokinetic profiles. The gem-dimethyl moiety, akin to the structure of 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one, is employed to increase target engagement, mitigate toxicity, improve the drug metabolism and pharmacokinetics (DMPK) profile, and induce symmetry into chiral centers. This approach has led to the development of clinically useful drugs (Talele, 2017).

Organic Synthesis

In organic synthesis, compounds structurally related to 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one serve as intermediates or key compounds in the synthesis of complex molecules. For example, N-Methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine is a key intermediate in the preparation of premafloxacin, an antibiotic. The synthesis demonstrates the strategic use of asymmetric Michael addition and stereoselective alkylation, showcasing the utility of such structures in synthesizing therapeutically relevant compounds (Fleck et al., 2003).

Pharmaceutical Research

6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one and its derivatives find applications in pharmaceutical research, particularly in the design and synthesis of new drugs. For instance, derivatives of 1,3-dihydro-2H-imidazo[4,5-b]quinolin-2-ones, related in structure to 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one, have been evaluated as inhibitors of blood platelet cAMP phosphodiesterase and induced aggregation. Such studies highlight the potential therapeutic applications of these compounds in preventing thrombosis (Meanwell et al., 1991).

Biochemical Studies

The compound and its analogs are used in biochemical studies to understand molecular interactions and mechanisms. For example, 1H NMR studies have been used to investigate the interactions between indolo[2,3-b]quinoxaline derivatives, structurally related to 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one, and deoxyoligonucleotide duplexes. These studies provide insights into how these compounds intercalate with DNA, offering potential applications in designing drugs that target DNA or DNA-protein interactions (Patel et al., 1991).